(E)-N-(2-(1-cyano-2-(3-ethoxy-4-hydroxyphenyl)vinyl)-4-(thiophen-2-yl)thiazol-5-yl)acetamide

• IUPAC Name: N-[2-[(E)-1-cyano-2-(3-ethoxy-4-hydroxyphenyl)ethenyl]-4-thiophen-2-yl-1,3-thiazol-5-yl]acetamide
• InChI: InChI=1S/C20H17N3O3S2/c1-3-26-16-10-13(6-7-15(16)25)9-14(11-21)19-23-18(17-5-4-8-27-17)20(28-19)22-12(2)24/h4-10,25H,3H2,1-2H3,(H,22,24)/b14-9+
• InChI Key: ZITLAWHNEGZRAG-NTEUORMPSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C(C#N)C2=NC(=C(S2)NC(=O)C)C3=CC=CS3)O
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C(\C#N)/C2=NC(=C(S2)NC(=O)C)C3=CC=CS3)O
• Molecular Formula: C20H17N3O3S2
• Molecular Weight: 411.5 g/mol

Description

(E)-N-(2-(1-cyano-2-(3-ethoxy-4-hydroxyphenyl)vinyl)-4-(thiophen-2-yl)thiazol-5-yl)acetamide is a useful research compound. Its molecular formula is C20H17N3O3S2 and its molecular weight is 411.49. The purity is usually 95%.
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Scientific Research Applications

Chemoselective Acetylation in Drug Synthesis

Chemoselective acetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, a process relevant for antimalarial drug synthesis, demonstrates the utility of specific chemical structures in drug development processes. The study highlights the optimization of conditions for achieving selective acetylation, an essential step in the synthesis of complex drug molecules (Magadum & Yadav, 2018).

Antimicrobial Applications

Novel polyfunctionalized acyclic and heterocyclic dye precursors, including those based on similar cyano-acetamide structures, have shown significant antimicrobial activity against various organisms. These compounds, applied in textile dyeing and finishing, highlight the potential of such chemical structures in developing antimicrobial agents (Shams et al., 2011).

Photovoltaic and Dye-Sensitized Solar Cells

The design and synthesis of organic dyes based on carbazole units connected to electron-withdrawing species through a cyano vinyl thiophene spacer have been explored for their application in dye-sensitized solar cells (DSSCs). This research underscores the importance of similar compounds in enhancing the photovoltaic performance of solar cells (Naik et al., 2017).

Functional Polymers and Material Science

The thiol-ene coupling reaction to add various functional groups onto polymers demonstrates the utility of compounds with cyano and acetamide functionalities in material science. This research provides insights into the modification of materials for various applications, including electronics and coatings (David & Kornfield, 2008).

Antitumor Evaluation

Research on polyfunctionally substituted heterocyclic compounds derived from similar cyano-acetamide structures has shown promising antitumor activities. The synthesis of diverse heterocyclic derivatives and their evaluation against various cancer cell lines highlight the potential therapeutic applications of such compounds (Shams et al., 2010).